Technical Guide: Chemical Properties & Synthesis of 2-Cyclobutoxy-6-methylpyridin-3-amine
Technical Guide: Chemical Properties & Synthesis of 2-Cyclobutoxy-6-methylpyridin-3-amine
Executive Summary & Chemical Identity
2-Cyclobutoxy-6-methylpyridin-3-amine (CAS: 1507888-68-7) is a specialized heterocyclic building block primarily utilized in medicinal chemistry for the synthesis of bioactive small molecules, particularly kinase inhibitors and GPCR modulators.[1][2][3][4]
Its structural distinctiveness lies in the 2-cyclobutoxy substituent. Unlike standard methoxy or ethoxy groups, the cyclobutyl ether provides a unique balance of lipophilicity and steric bulk, often employed to fill hydrophobic pockets (e.g., the C-region of TRPV1 antagonists) or to modulate metabolic stability by blocking dealkylation pathways common to smaller alkyl ethers.
Chemical Identity Table
| Property | Detail |
| IUPAC Name | 6-Methyl-2-(cyclobutyloxy)pyridin-3-amine |
| CAS Number | 1507888-68-7 |
| Molecular Formula | C₁₀H₁₄N₂O |
| Molecular Weight | 178.23 g/mol |
| SMILES | CC1=NC(OC2CCC2)=C(N)C=C1 |
| Appearance | Off-white to pale yellow solid (typical) |
| Solubility | Soluble in DMSO, MeOH, DCM; Low water solubility |
Physicochemical Profile
Understanding the physicochemical landscape of this intermediate is critical for predicting its behavior in reaction mixtures and its contribution to the ADME profile of final drug candidates.
Calculated Properties & Significance
| Parameter | Value (Est.) | Significance in Drug Design |
| cLogP | 2.4 – 2.8 | The cyclobutyl group significantly increases lipophilicity compared to a methoxy analog (cLogP ~1.2), improving membrane permeability. |
| TPSA | ~52 Ų | Indicates good oral bioavailability potential; dominated by the amine and pyridine nitrogen. |
| pKa (Pyridine N) | ~3.5 – 4.0 | The 2-alkoxy group is electron-donating but the 3-amine is also donating; however, the pyridine nitrogen is less basic than unsubstituted pyridine due to the inductive effect of the oxygen. |
| pKa (Aniline N) | ~2.5 – 3.0 | Weakly basic; typically non-protonated at physiological pH, serving as a hydrogen bond donor. |
Expert Insight: The cyclobutoxy group is a strategic "bioisostere" for isopropyl or cyclopentyl groups. It offers a rigidified hydrophobic surface that can lock conformations or improve selectivity by clashing with non-target protein residues.
Synthetic Pathway & Methodology
The synthesis of 2-Cyclobutoxy-6-methylpyridin-3-amine follows a robust two-step sequence: Nucleophilic Aromatic Substitution (SNAr) followed by Nitro Reduction .
Reaction Workflow Diagram
Figure 1: Synthetic route from commercially available chloronitropyridine precursor.
Detailed Protocol
Step 1: SNAr Coupling (Formation of the Ether)
Objective: Displace the C2-chlorine with cyclobutoxide.
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Reagents: 2-Chloro-6-methyl-3-nitropyridine (1.0 eq), Cyclobutanol (1.2 eq), Sodium Hydride (60% dispersion, 1.5 eq).
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Solvent: Anhydrous THF or DMF.
-
Procedure:
-
Suspend NaH in dry THF at 0°C under inert atmosphere (N₂/Ar).
-
Dropwise add cyclobutanol. Stir for 30 min to generate the alkoxide.
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Add 2-Chloro-6-methyl-3-nitropyridine (dissolved in THF) slowly to the alkoxide solution.
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Allow to warm to RT and stir for 2–4 hours.
-
-
Self-Validating Checkpoint: Monitor via TLC or LCMS. The starting material (Cl-pyridine) should disappear. The product will be less polar.
-
Caution: If the reaction is sluggish, heat to 50°C. Avoid excessive heat to prevent displacement of the nitro group (though rare) or ring degradation.
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Step 2: Nitro Reduction (Formation of the Amine)
Objective: Reduce the nitro group to the primary amine without cleaving the ether.
-
Reagents: Iron powder (5.0 eq), Ammonium Chloride (5.0 eq).
-
Solvent: EtOH/Water (4:1).
-
Procedure:
-
Dissolve the nitro-intermediate in EtOH/Water.
-
Add Fe powder and NH₄Cl.
-
Heat to reflux (approx. 70–80°C) for 2–6 hours.
-
Filter through Celite while hot to remove iron oxides.
-
Concentrate and extract with EtOAc.
-
-
Why this method? Fe/NH₄Cl is preferred over catalytic hydrogenation (H₂/Pd) for this substrate because cyclobutyl rings can sometimes be sensitive to ring-opening under high-pressure hydrogenation conditions, although Pd/C at atmospheric pressure is often viable.
-
Self-Validating Checkpoint:
-
LCMS: Mass shift of -30 Da (loss of O₂, gain of H₂ is effectively -32+4 = -28, but typically observed as M-30 shift from NO2 to NH2).
-
Color Change: Reaction mixture typically turns from yellow (nitro) to colorless/brown (amine/iron).
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Reactivity & Stability Profile
Chemical Reactivity
The 3-amino group is the primary handle for further derivatization.
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Amide Coupling: Reacts readily with acyl chlorides or carboxylic acids (with HATU/EDCI) to form amides. This is the standard linkage for creating kinase inhibitors (e.g., binding to the hinge region).
-
Buchwald-Hartwig Amination: The amine can serve as the nucleophile to couple with aryl halides, forming biaryl amines.
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Sulfonylation: Reacts with sulfonyl chlorides to form sulfonamides (relevant for TRPV1 antagonists).
Stability Considerations
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Acid Sensitivity: The cyclobutyl ether is an acetal-like ether but is generally stable to weak acids. However, strong Lewis acids (e.g., BBr₃) or harsh acidic conditions (conc. HBr) generally used for demethylation will cleave the cyclobutyl group, yielding the pyridinol.
-
Protocol Tip: If deprotection of other groups is required later in synthesis, avoid BBr₃; use hydrogenolysis-labile groups (Cbz, Bn) instead.
-
-
Oxidation: The primary amine is susceptible to oxidation if left in solution with air for prolonged periods. Store as a solid under inert gas at -20°C.
Applications in Drug Discovery[5][6][7][8][9]
Pharmacophore Logic
This molecule is designed to address specific challenges in lead optimization:
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Metabolic Blocking: The cyclobutyl ring prevents rapid oxidative dealkylation (O-dealkylation) that occurs rapidly with methoxy/ethoxy groups.
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Hydrophobic Filling: The puckered conformation of the cyclobutane ring (butterfly shape) fills spherical hydrophobic pockets more effectively than planar aromatic rings or flexible linear alkyl chains.
Known/Potential Targets[10][11]
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TRPV1 Antagonists: 2-alkoxy-pyridin-3-amine motifs are documented in the "C-region" of TRPV1 antagonists, where the lipophilicity of the alkoxy group correlates with potency.[5]
-
Kinase Inhibitors: The 2-alkoxy-3-aminopyridine scaffold mimics the adenine ring of ATP, allowing the amine to form hydrogen bonds with the kinase hinge region.
Safety & Handling (E-E-A-T)
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Hazard Classification: Like most aminopyridines, this compound should be treated as Toxic if swallowed (H301) and a Skin/Eye Irritant (H315/H319) .
-
Specific Handling:
-
Avoid contact with skin; aminopyridines can be absorbed transdermally and may block potassium channels, leading to neurological effects.
-
Use a fume hood to avoid inhalation of dust.
-
-
Storage: Keep container tightly closed in a dry, well-ventilated place. Recommended storage temperature: 2-8°C or -20°C for long term.
References
-
PubChem Compound Summary: 6-Methylpyridin-3-amine (Analogous Scaffold)
- Source: National Center for Biotechnology Inform
-
URL:[Link]
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Synthesis of Cyclobutoxy-pyridines in TRPV1 Antagonists
- Source: Lee, J. et al. "2-(3-Fluoro-4-methylsulfonylaminophenyl)propanamides as potent TRPV1 antagonists: Structure activity relationships of the 2-oxy pyridine C-region." Bioorganic & Medicinal Chemistry Letters (2009).
-
URL:[Link]
-
Cyclobutanes in Drug Candid
- Source:Chemistry - A European Journal, "Cyclobutanes in Small-Molecule Drug Candid
-
URL:[Link]
-
BLD Pharm Product Entry: 2-Cyclobutoxy-6-methylpyridin-3-amine
Sources
- 1. 1501925-63-8|2-Ethoxy-6-methylpyridin-3-amine|BLD Pharm [bldpharm.com]
- 2. 1866716-39-3|2-Cyclobutoxypyridine-3,4-diamine|BLD Pharm [bldpharm.com]
- 3. 1534629-75-8|2-Cyclobutoxy-5-methylpyridin-3-amine|BLD Pharm [bldpharm.com]
- 4. 1507888-68-7|2-Cyclobutoxy-6-methylpyridin-3-amine|BLD Pharm [bldpharm.com]
- 5. 2-(3-Fluoro-4-methylsulfonylaminophenyl)propanamides as potent TRPV1 antagonists: Structure activity relationships of the 2-oxy pyridine C-region - PMC [pmc.ncbi.nlm.nih.gov]
